Cas no 2035022-46-7 (1,6-Dimethyl-4-[[1-(1-oxo-3-phenyl-2-propen-1-yl)-3-azetidinyl]oxy]-2(1H)-pyridinone)

1,6-Dimethyl-4-[[1-(1-oxo-3-phenyl-2-propen-1-yl)-3-azetidinyl]oxy]-2(1H)-pyridinone is a structurally complex heterocyclic compound featuring a pyridinone core linked to an azetidinyl moiety via an ether bridge, further functionalized with a propenyl ketone group. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for designing enzyme inhibitors or bioactive intermediates. The presence of both electron-rich (pyridinone) and electron-deficient (propenyl ketone) regions may confer selective reactivity, enabling targeted modifications. Its rigid azetidine ring could enhance binding affinity in biological systems. The compound's synthetic versatility makes it valuable for exploring structure-activity relationships in drug discovery or material science applications requiring tailored heterocyclic frameworks.
1,6-Dimethyl-4-[[1-(1-oxo-3-phenyl-2-propen-1-yl)-3-azetidinyl]oxy]-2(1H)-pyridinone structure
2035022-46-7 structure
Product Name:1,6-Dimethyl-4-[[1-(1-oxo-3-phenyl-2-propen-1-yl)-3-azetidinyl]oxy]-2(1H)-pyridinone
CAS No:2035022-46-7
MF:C19H20N2O3
MW:324.373704910278
CID:5378091
Update Time:2025-10-15

1,6-Dimethyl-4-[[1-(1-oxo-3-phenyl-2-propen-1-yl)-3-azetidinyl]oxy]-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

    • 1,6-Dimethyl-4-[[1-(1-oxo-3-phenyl-2-propen-1-yl)-3-azetidinyl]oxy]-2(1H)-pyridinone
    • Inchi: 1S/C19H20N2O3/c1-14-10-16(11-19(23)20(14)2)24-17-12-21(13-17)18(22)9-8-15-6-4-3-5-7-15/h3-11,17H,12-13H2,1-2H3
    • InChI Key: CIWNBYKNKCKTLH-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C(C)=CC(OC2CN(C(=O)C=CC3=CC=CC=C3)C2)=C1

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 601.8±55.0 °C(Predicted)
  • pka: 0.01±0.62(Predicted)

1,6-Dimethyl-4-[[1-(1-oxo-3-phenyl-2-propen-1-yl)-3-azetidinyl]oxy]-2(1H)-pyridinone Pricemore >>

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